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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt

Cat. No.: B1260541

Get Quote

Executive Summary
In the development of proton pump inhibitors (PPIs), chiral purity is paramount.[1] While

Esomeprazole (the S-enantiomer) is the clinically marketed therapeutic, the (R)-enantiomer

serves a critical role as a pharmacological counter-reference and a mandatory impurity

standard (Impurity F) in Quality Control (QC).[2][1]

Confusion often arises regarding the Chemical Abstracts Service (CAS) registry numbers for

the specific salt forms of these enantiomers. This guide provides a definitive technical

breakdown of (R)-Omeprazole Sodium Salt, distinguishing it from its free acid form, its

racemic parent, and its therapeutic mirror image.[1] It establishes a self-validating protocol for

identification, synthesis, and stability management.

Chemical Identity & Nomenclature[2][3][4]
The precise identification of (R)-Omeprazole Sodium is complicated by the existence of

multiple related CAS numbers (racemates, free acids, and various salts).[2][1] The table below

serves as the authoritative reference for distinguishing these chemical entities.

Definitive CAS Registry & Properties[2]
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Chemical
Entity

Stereochemist
ry

Form
CAS Registry
Number

Molecular
Formula

(R)-Omeprazole

Sodium
(R)-Enantiomer Sodium Salt 161796-77-6 C₁₇H₁₈N₃NaO₃S

(R)-Omeprazole (R)-Enantiomer Free Acid 119141-89-8 C₁₇H₁₉N₃O₃S

Esomeprazole

Sodium
(S)-Enantiomer Sodium Salt 161796-78-7 C₁₇H₁₈N₃NaO₃S

Omeprazole

Sodium
Racemate Sodium Salt 95510-70-6 C₁₇H₁₈N₃NaO₃S

Omeprazole Racemate Free Acid 73590-58-6 C₁₇H₁₉N₃O₃S

Key Identifier:

Systematic Name: Sodium (R)-5-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-

yl)methylsulfinyl]-1H-benzimidazole.[2][1][3][4]

Regulatory Status: Primarily used as Esomeprazole Impurity F (EP/BP standards) for

enantiomeric purity testing.[2][1]

Structural Logic
The sodium salt is formed at the benzimidazole nitrogen.[1] The chirality resides at the

sulfoxide sulfur atom.[1] Unlike carbon-based chirality, the sulfur atom forms a pyramidal

structure with a lone pair acting as the fourth substituent, creating a stable stereocenter that

requires specific conditions (chiral chromatography) to resolve.[1]

Analytical Characterization Protocols
To validate the identity of (R)-Omeprazole Sodium, a multi-tiered analytical approach is

required. Standard NMR is insufficient as it cannot distinguish enantiomers in an achiral

environment.[1]

Protocol: Chiral HPLC Identification
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This is the "Gold Standard" for distinguishing CAS 161796-77-6 from its S-isomer.[2][1]

Objective: Quantify Enantiomeric Excess (ee) and confirm identity against a known standard.

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).[2]

[1]

Mobile Phase: n-Hexane : Isopropanol (85:15 v/v) with 0.1% Diethylamine (DEA).[2][1]

Note: DEA is critical to suppress peak tailing of the basic benzimidazole moiety.[1]

Detection: UV at 302 nm.[1]

Expected Result: The (R)-enantiomer typically elutes before the (S)-enantiomer on AD-H

columns, though elution order must always be confirmed with a racemic standard.

Protocol: Specific Optical Rotation (Polarimetry)
While less specific than HPLC, this provides a rapid bulk confirmation.[1]

Solvent: Ethanol or Methanol (c=1.0).[2][1]

Standard: (R)-Omeprazole Sodium exhibits a positive (+) rotation in ethanol, whereas

Esomeprazole (S) is levorotatory (-).[2][1]

Specification:

to

(solvent dependent).[2][1]

Logical Identification Workflow (DOT Diagram)
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Figure 1: Decision tree for the analytical validation of (R)-Omeprazole Sodium Salt.

Synthesis & Isolation Methodologies
Researchers typically obtain (R)-Omeprazole Sodium via two primary pathways: Asymmetric

Oxidation (industrial) or Chiral Resolution (laboratory).[2][1]

Pathway A: Chiral Resolution of Racemate
This method is preferred for generating analytical standards.[1]
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Formation of Diastereomeric Salts: React racemic Omeprazole free acid with a chiral base

(e.g., chiral amine or mandelic acid derivative).[1]

Fractional Crystallization: Isolate the (R)-Omeprazole diastereomer based on solubility

differences.

Salt Exchange: Convert the isolated diastereomer back to the free acid, then react with

Sodium Hydroxide (NaOH) or Sodium Methoxide (NaOMe) in an anhydrous solvent

(Methanol/Ethanol).[2][1]

Precipitation: Add an anti-solvent (e.g., Diethyl Ether or Methyl tert-butyl ether) to precipitate

the sodium salt.[1]

Pathway B: Preparative Chiral HPLC
For small-scale isolation (<100 mg), preparative chromatography is superior due to speed and

purity.[2][1]

Feed: Racemic Omeprazole Sodium.[1][5]

Stationary Phase: Chiralpak AD-H (20µm).[2][1]

Collection: Collect the first eluting fraction (system dependent).

Desalting/Drying: Rotary evaporation at low temperature (<30°C) to prevent thermal

degradation.[2][1]

Handling, Stability & Storage
Omeprazole salts are notoriously unstable.[1] The (R)-enantiomer sodium salt shares these

vulnerabilities. Failure to adhere to these protocols will result in degradation to the sulfone or

sulfide analogs.[1]

Critical Degradation Factors[1][2]
pH Sensitivity: Highly unstable in acidic media (pH < 7).[1] The mechanism involves acid-

catalyzed rearrangement to cyclic sulfenamides.[2][1] Always buffer aqueous solutions to pH

> 9.0.
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Hygroscopicity: The sodium salt is hygroscopic.[1] Moisture uptake accelerates hydrolysis.[1]

Photolability: Sensitive to UV/Vis light.[1] Exposure leads to discoloration

(yellowing/browning).[2][1]

Storage Protocol
Temperature: -20°C (Long-term) or 2-8°C (Short-term working standards).

Container: Amber glass vials with Teflon-lined caps.

Atmosphere: Store under Argon or Nitrogen headspace.[1]

Degradation Pathway Visualization[1][2]
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Figure 2: Primary degradation pathways necessitating strict pH and light control.[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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